N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-[(2-fluorophenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C21H20FNO2S/c1-16-12-13-19(14-17(16)2)23(15-18-8-6-7-11-21(18)22)26(24,25)20-9-4-3-5-10-20/h3-14H,15H2,1-2H3
• InChI Key: SEXSOEWTTFKANG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CC2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C21H20FNO2S
• Molecular Weight: 369.5 g/mol

Description

N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide, also known as DBIBS, is a sulfonamide compound that has gained attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide is believed to exert its therapeutic effects through multiple mechanisms. It has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide may alter the expression of genes involved in cell growth, differentiation, and apoptosis. N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has also been shown to modulate the activity of the nuclear factor kappa B (NF-κB) pathway, which plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In addition to its anti-cancer, neuroprotective, and anti-inflammatory effects, N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been shown to inhibit angiogenesis, which is the formation of new blood vessels. N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has also been shown to reduce the production of reactive oxygen species, which are molecules that can damage cells and contribute to various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide in lab experiments is its high potency, which allows for the use of lower concentrations. Additionally, N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been shown to have low toxicity in various cell types. However, one limitation of using N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide research. One area of interest is its potential as a therapeutic agent for other types of cancer, such as lung cancer and leukemia. Additionally, N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide may have potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide and its potential interactions with other drugs.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been studied for its potential as a therapeutic agent in various fields, including cancer research, neuroprotection, and inflammation. One study found that N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide inhibited the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. Another study showed that N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide protected neurons from oxidative stress-induced cell death. Additionally, N-(3,4-dimethylphenyl)-N-(2-fluorobenzyl)benzenesulfonamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.